Cas no 1806702-46-4 (Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate)

• Product Name: Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate
• CAS No: 1806702-46-4
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 5001307
• Update Time: 2025-08-01

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate

• Inchi： 1S/C13H15BrO3/c1-9-3-4-10(8-13(16)17-2)7-11(9)12(15)5-6-14/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： NXWNCJXNIFEORP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1806702-46-4): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1806702-46-4) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various areas, including drug discovery, material science, and synthetic chemistry. This article aims to provide a comprehensive overview of Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate, including its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate is a complex organic molecule with the molecular formula C₁₅H₁₇BrO₃. The compound features a substituted phenyl ring with a bromoalkyl ketone moiety and an ester functional group. The presence of the bromine atom and the ester group imparts unique chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

The physical properties of Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate include its solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide. Its melting point and boiling point are not widely reported in the literature, but these properties can be determined through standard analytical techniques. The compound's stability under different conditions, such as temperature and pH, is also an important consideration for its use in various applications.

Synthesis Methods

The synthesis of Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate has been reported using several methodologies. One common approach involves the reaction of 4-methylphenylacetic acid with 3-bromopropanoyl chloride in the presence of a base such as triethylamine or pyridine. The resulting acid chloride is then treated with methanol to form the desired ester product. This method is efficient and provides good yields, making it suitable for large-scale production.

Another synthetic route involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. These methods offer improved selectivity and yield, particularly when dealing with complex substrates. Recent advancements in catalytic systems have further enhanced the efficiency and sustainability of these synthetic processes.

Applications in Drug Discovery and Development

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate has shown promise in drug discovery and development due to its potential biological activities. Studies have indicated that this compound exhibits anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary research suggests that it may have anticancer effects by inhibiting certain signaling pathways involved in tumor growth.

In the context of drug development, Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate can serve as a lead compound for the design of more potent and selective therapeutic agents. Its structural features can be modified through chemical synthesis to optimize its pharmacological profile, including its potency, selectivity, and pharmacokinetic properties.

Material Science Applications

Beyond its biological applications, Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate has potential uses in material science. The compound's reactivity and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for polymers with specific mechanical or optical characteristics.

In addition, the bromine atom in the molecule can be utilized for post-polymerization modifications, allowing for the introduction of additional functionalities or cross-linking agents. This versatility makes Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate an attractive starting material for developing new materials with enhanced performance.

Recent Research Developments

The scientific community has been actively investigating various aspects of Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate. Recent studies have focused on elucidating its mechanism of action at the molecular level. For instance, researchers have used computational methods to model the interactions between this compound and target proteins, providing insights into its biological activity.

In another study, scientists explored the use of Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate as a probe for studying protein-protein interactions. The compound's ability to selectively bind to specific protein domains makes it a valuable tool for understanding complex biological processes.

Safety Considerations

Safety is a critical aspect when working with any chemical compound. While specific safety data for Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate(CAS No. 1806702-46-4) may not be extensively documented in the literature, general precautions should be taken when handling this compound. It is advisable to work under well-ventilated conditions and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

To ensure safe handling and storage, it is recommended to follow standard guidelines for handling organic compounds with similar functional groups. Additionally, conducting thorough risk assessments and adhering to regulatory requirements can help mitigate potential hazards associated with this compound.

Conclusion

Methyl 3-(3-bromopropanoyl)-4-methylphenylacetate(CAS No. 1806702-46-4) is a multifaceted organic compound with promising applications in chemical and pharmaceutical research. Its unique chemical structure offers opportunities for developing new drugs and advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern scientific endeavors.(CAS No. 1806702-46-4) is a multifaceted organic compound with promising applications in chemical and pharmaceutical research. Its unique chemical structure offers opportunities for developing new drugs and advanced materials. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern scientific endeavors...........................